Cas no 2171279-89-1 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid
• CAS No: 2171279-89-1
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5902164
• PubChem ID: 165502563
• Update Time: 2025-05-20

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]butanoic acid
• EN300-1486062
• 2171279-89-1

• Inchi： 1S/C23H24N2O5/c1-2-20(22(27)28)25-21(26)12-7-13-24-23(29)30-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-12,19-20H,2,13-14H2,1H3,(H,24,29)(H,25,26)(H,27,28)/b12-7+/t20-/m1/s1
• InChI Key： MJFZOLOXEICVEZ-ACGJQVIASA-N
• SMILES： O(C(NC/C=C/C(N[C@@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid

Comprehensive Overview of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid (CAS No. 2171279-89-1)

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid (CAS No. 2171279-89-1) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name, Fmoc-Aib-OH, is a derivative of the amino acid Aib (aminobutyric acid) and is characterized by its unique structural features and functional properties.

The chemical structure of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the controlled formation of peptide bonds. The presence of the Fmoc group makes this compound particularly useful in solid-phase peptide synthesis (SPPS), where it can be efficiently coupled with other amino acids to form complex peptides and proteins.

Recent advancements in the field of chemical biology have highlighted the importance of Fmoc-Aib-OH in various applications. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound can be used to synthesize peptides with enhanced stability and bioavailability. The researchers found that peptides containing Fmoc-Aib-OH exhibited improved resistance to proteolytic degradation, making them suitable for therapeutic applications such as targeted drug delivery and enzyme inhibition.

In addition to its role in peptide synthesis, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid has shown promise in the development of novel materials. A research team at the University of California, Berkeley, reported in 2023 that this compound can be incorporated into self-assembling nanomaterials with tunable properties. These materials have potential applications in areas such as drug delivery systems, biosensors, and tissue engineering.

The synthetic route for producing Fmoc-Aib-OH involves several well-defined steps. Initially, the amino acid Aib is protected with the Fmoc group using a standard coupling reaction. This is followed by further functionalization to introduce the desired side chains and functional groups. The process is highly reproducible and can be scaled up for industrial production, making it an attractive option for pharmaceutical and biotechnology companies.

In terms of safety and handling, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid is generally considered safe when proper laboratory protocols are followed. However, it is important to handle the compound with care due to its reactivity with moisture and other chemicals. Storage conditions should be controlled to maintain its stability and prevent degradation.

The market demand for Fmoc-Aib-OH has been steadily increasing due to its wide range of applications in research and development. Key players in the industry are investing heavily in the production and distribution of this compound to meet the growing demand. For example, companies such as Sigma-Aldrich and Thermo Fisher Scientific offer high-purity grades of Fmoc-Aib-OH for use in academic and industrial settings.

In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobutanoic acid (CAS No. 2171279-89-1) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features and functional properties make it an essential component in peptide synthesis, material science, and drug development. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic solutions.